Nordihydrocapsaicin

Description

Nordihydrocapsaicin is a capsaicinoid, an analog and congener of capsaicin found in chili peppers (Capsicum) . It constitutes approximately 7% of the total capsaicinoid mixture in chili peppers and possesses about half the pungency of capsaicin . Pure nordihydrocapsaicin appears as a lipophilic, colorless, and odorless crystalline to waxy solid . Its pungency is notable, with a Scoville heat unit (SHU) rating of 9,100,000, which is significantly higher than that of pepper spray . Nordihydrocapsaicin is also known by other names, including Norhydrocapsaicin and N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide .

This compound primarily functions by activating the TRPV1 receptor, a transient receptor potential vanilloid 1 receptor . This activation leads to an influx of Ca2+ and Na+ ions into cells and membrane depolarization, further activating calcium-dependent signaling cascades . Downstream signaling pathways, such as Protein Kinase A (PKA), Protein Kinase C (PKC), CaMKII, and the MAPK pathway, are triggered, influencing the sensitization of the channel . Nordihydrocapsaicin is likely poorly soluble in water but soluble in organic solvents .

Another similar chemical compound is capsaicin, which is also a capsaicinoid found in chili peppers . Capsaicin is known for its irritant properties and is the primary source of pungency in peppers . Dihydrocapsaicin is another related compound . Nordihydrocapsaicin is investigated for potential applications in food, pharmaceuticals, and research . In the food industry, it may be used as a flavoring agent, while in pharmaceutical development, it is potentially explored for pain relief applications .

• CAS No.: 28789-35-7
• Product Name: Nordihydrocapsaicin
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol
• IUPAC Name: N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methyloctanamide
• Standard InChI: InChI=1S/C17H27NO3/c1-13(2)7-5-4-6-8-17(20)18-12-14-9-10-15(19)16(11-14)21-3/h9-11,13,19H,4-8,12H2,1-3H3,(H,18,20)
• Standard InChIKey: VQEONGKQWIFHMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• Purity: > 95%
• Synonyms: N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide; 7-Methyl-N-vanillyl-octanamide; Norhydrocapsaicin
• PubChem Compound: 168836
• Last Modified: Aug 15 2023